Cas no 941874-47-1 (N-(4-fluorophenyl)-2-(4-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide)

• Product Name: N-(4-fluorophenyl)-2-(4-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide
• CAS No: 941874-47-1
• MF: C₂₂H₂₂FN₃O₂S₂
• MW: 443.557385921478
• CID: 6222504
• PubChem ID: 16899207
• Update Time: 2025-07-08

N-(4-fluorophenyl)-2-(4-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-(4-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide
• N-(4-fluorophenyl)-2-[(4-{[(2,4,6-trimethylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]acetamide
• N-(4-fluorophenyl)-2-((4-(2-(mesitylamino)-2-oxoethyl)thiazol-2-yl)thio)acetamide
• AKOS024641124
• 2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(2,4,6-trimethylphenyl)acetamide
• 941874-47-1
• F2335-0704

• Inchi： 1S/C22H22FN3O2S2/c1-13-8-14(2)21(15(3)9-13)26-19(27)10-18-11-29-22(25-18)30-12-20(28)24-17-6-4-16(23)5-7-17/h4-9,11H,10,12H2,1-3H3,(H,24,28)(H,26,27)
• InChI Key： YSXRSNHGSZTKIU-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1)CC(NC1C(C)=CC(C)=CC=1C)=O)SCC(NC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 443.11374746g/mol
• Monoisotopic Mass: 443.11374746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 125Ų

Additional information on N-(4-fluorophenyl)-2-(4-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide

Professional Introduction to N-(4-fluorophenyl)-2-(4-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide and CAS No. 941874-47-1

N-(4-fluorophenyl)-2-(4-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide

This compound, identified by the CAS number 941874-47-1, represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure and functional groups make it a promising candidate for various therapeutic applications. The presence of a 4-fluorophenyl moiety and a 1,3-thiazole ring system contributes to its distinct chemical properties and biological activities. This introduction aims to provide a comprehensive overview of the compound, its potential applications, and its relevance in contemporary pharmaceutical research.

The molecular architecture of N-(4-fluorophenyl)-2-(4-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide is characterized by several key functional groups. The 4-fluorophenyl group introduces a fluorine atom into the aromatic ring, which can enhance metabolic stability and binding affinity. The 1,3-thiazole ring is known for its versatility in medicinal chemistry, often serving as a scaffold for bioactive molecules. Additionally, the carbamoylmethyl group attached to the thiazole ring further diversifies its chemical properties, making it suitable for various interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds with thiazole cores due to their wide range of biological activities. Thiazole derivatives have been extensively studied for their potential in treating infections, inflammation, and other diseases. The compound in question combines these properties with the additional benefits offered by the 4-fluorophenyl and carbamoylmethyl groups. This synergistic combination makes it an attractive candidate for further investigation in drug discovery.

The synthesis of N-(4-fluorophenyl)-2-(4-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide involves multiple steps that require precise control over reaction conditions. The introduction of the 4-fluorophenyl group typically requires fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The construction of the thiazole ring often involves condensation reactions between thioamides and ketones or aldehydes. The final step involves the incorporation of the carbamoylmethyl group through nucleophilic addition or other suitable methods.

The pharmacological profile of this compound has been explored in several preclinical studies. Initial investigations have shown that it exhibits potent activity against various bacterial strains due to its ability to disrupt bacterial cell wall synthesis. Additionally, it has demonstrated anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. These findings suggest that the compound may have therapeutic potential in treating infections and inflammatory diseases.

The use of computational methods has played a crucial role in understanding the biological activity of N-(4-fluorophenyl)-2-(4-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide. Molecular docking studies have been performed to evaluate its binding affinity to target proteins such as enzymes and receptors. These studies have provided valuable insights into the interaction mechanisms and have helped identify key residues involved in binding. Furthermore, quantum mechanical calculations have been used to predict the electronic properties of the molecule, which are essential for understanding its reactivity and stability.

The development of novel pharmaceutical agents often involves iterative optimization processes to improve efficacy and reduce side effects. In the case of N-(4-fluorophenyl)-2-(4-{(2,4,6-trimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide, future studies may focus on modifying various functional groups to enhance its pharmacological properties. For example, substituting different fluorinated aromatic rings or altering the carbamoylmethyl moiety could lead to improved bioavailability and target specificity. Additionally, exploring new synthetic routes may help streamline production processes and reduce costs.

The significance of this compound extends beyond its immediate therapeutic applications. It serves as a valuable tool for researchers studying the structure-activity relationships (SAR) of thiazole derivatives. By understanding how different functional groups influence biological activity, scientists can develop more effective drugs with fewer side effects. Furthermore, this compound may inspire new chemical strategies for designing molecules with enhanced pharmacological properties.

In conclusion，N-(4-fluorophenyl)-2-(4-{(< strong > 2 , 4 , 6 -trimethylphen yl ) carb am o ylm eth yl } - 1 , 3 -th i az ol - 2 - yl ) sulf any lacet am ide ( CAS No . 941874 -47 -1 ) is a promis ing compoun d with unique chemic al propertie s an d bio logical activitie s . Its structur e an d functi onal gro ups make it suit able fo r variou s therapeut ic appl icati ons , inclu ding trea tment o f inf ecti ons an d infla mmati on . Further stu dies are nee ded to explo re i ts pharma col ogi cal potent i al an d optimize i ts synthe si s for practical appl icati ons . p >